Cas no 17846-15-0 (Adamantane-1-carboxylic acid hydrazide)

• Product Name: Adamantane-1-carboxylic acid hydrazide
• CAS No: 17846-15-0
• Molecular Formula: C₁₁H₁₈N₂O
• Molecular Weight: 194.27342
• MDL: MFCD00154679
• CID: 158890
• PubChem ID: 337203

Adamantane-1-carboxylic acid hydrazide Properties

Names and Identifiers

• Adamantane-1-carbohydrazide
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, hydrazide
• 1-adamantanecarbohydrazide
• 1-adamantanecarboxylic acid hydrazide
• adamantane-1-carboxylic acid hydrazide
• adamantanecarbohydrazide
• adamantyl-1-carbohydrazide
• admantane-1-carbohydrazide
• F0020-1578
• tricyclo[3.3.1.1~3,7~]decane-1-carbohydrazide
• 1-Adamantylcarboxylic acid hydrazide
• NSC 354302
• DTXSID40320052
• NSC354302
• FT-0621894
• EN300-08112
• SCHEMBL1552389
• F0017-0487
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid,hydrazide
• NSC-354302
• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, hydrazide
• 17846-15-0
• Oprea1_250585
• SS-4899
• D85306
• CS-0029779
• AKOS000116891
• A881390
• (3r,5r,7r)-adamantane-1-carbohydrazide
• MFCD00154679
• Z56771146
• Oprea1_765975
• 1-Adamantanecarboxylic acid, hydrazide; Adamantane-1-carbohydrazide
• SB86567
• AKOS006239070
• FJXQVRADKYKERU-UHFFFAOYSA-N
• ALBB-010212
• tricyclo[3.3.1.1~3,7~]decane-1-carboxylic acid, hydrazide
• BBL007915
• STK003442
• DB-065229

• MDL： MFCD00154679
• InChIKey： FJXQVRADKYKERU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H18N2O/c12-13-10(14)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6,12H2,(H,13,14)
• SMILES： NNC(C12CC3CC(CC(C1)C3)C2)=O

Computed Properties

• Exact Mass: 194.14200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 194.141913
• Heavy Atom Count: 14
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.1

Experimental Properties

• LogP: 2.28390
• PSA: 55.12000
• Refractive Index: 1.581
• Boiling Point: 370.8°Cat760mmHg
• Melting Point: 154-157 ºC
• Flash Point: 178°C
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• Density: 1.203±0.06 g/cm3 (20 ºC 760 Torr),

Adamantane-1-carboxylic acid hydrazide Security Information

• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Risk Phrases： R36/37/38
• HazardClass：IRRITANT

Adamantane-1-carboxylic acid hydrazide Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid hydrazides